(3R,5R)-Octahydrocurcumin

• Molecular Formula: C21H28O6
• Molecular Weight: 376.4 g/mol
• InChI: InChI=1S/C21H28O6/c1-26-20-11-14(5-9-18(20)24)3-7-16(22)13-17(23)8-4-15-6-10-19(25)21(12-15)27-2/h5-6,9-12,16-17,22-25H,3-4,7-8,13H2,1-2H3/t16-,17-/m1/s1
• InChIKey: OELMAFBLFOKZJD-IAGOWNOFSA-N

(3R,5R)-Octahydrocurcumin Overview

(3R,5R)-Octahydrocurcumin (also known as (3R,5R)-Hexahydrobisdemethoxycurcumin, CAS 408324-14-1) is the fully hydrogenated metabolite of the dietary polyphenol curcumin, produced by human gut microbiota [1]. It belongs to the class of reduced curcuminoids, which are characterized by the saturation of the heptadienone chain. Unlike its parent compound curcumin, which exhibits poor chemical stability and low oral bioavailability, (3R,5R)-Octahydrocurcumin is reported to possess enhanced water solubility and chemical stability [2]. These properties make it a distinct entity for research and development, particularly in applications where the pharmacokinetic limitations of curcumin pose a significant challenge.

Compound Identity Fully hydrogenated curcuminoid metabolite; reported improved stability and solubility relative to curcumin.

Research Context Supports antioxidant, anti-inflammatory, and neuroprotection pathway research contexts.

• [1] In Vitro Production of Optically Active Octahydrocurcumin by Human Intestinal Bacterium. Biological and Pharmaceutical Bulletin, 2022, 45(3), 378-381. View Source
• [2] OUCI. (3R,5R)-Octahydrocurcumin entry. View Source

(3R,5R)-Octahydrocurcumin vs. Curcumin

Generic substitution of curcumin metabolites is scientifically unsound due to significant, quantifiable differences in their biological activity, molecular stability, and stereospecific effects. While compounds like curcumin, tetrahydrocurcumin (THC), and hexahydrocurcumin (HHC) share a structural lineage, their reduction states dramatically alter key performance parameters. For example, the degree of hydrogenation directly impacts antioxidant potency [1], and specific stereoisomers of octahydrocurcumin exhibit distinct activities on metabolic enzymes [2]. Therefore, the procurement of (3R,5R)-Octahydrocurcumin is a critical decision point for ensuring experimental reproducibility and achieving specific research outcomes, as the following quantitative evidence demonstrates.

Curcumin (CUR) Limitation

Poor water solubility and chemical instability restrict systemic exposure and formulation reproducibility.

(3R,5R)-Octahydrocurcumin Context

Fully hydrogenated structure may improve solubility and metabolic stability, supporting more consistent in vivo exposure.

Curcumin (CUR) Limitation

Biological activity is partially attributed to its metabolites, complicating direct mechanism attribution.

(3R,5R)-Octahydrocurcumin Context

Defined metabolite with saturated structure may simplify pathway interpretation, but antioxidant potency profile differs, requiring endpoint-specific review.

• [1] Somparn, P., et al. Comparative antioxidant activities of curcumin and its demethoxy and hydrogenated derivatives. Biological and Pharmaceutical Bulletin, 2007, 30(1), 74-78. View Source
• [2] Luo, D., et al. Stereoisomers of octahydrocurcumin, the hydrogenated metabolites of curcumin, display stereoselective activity on the CYP2E1 enzyme in L-02 cells. Food & Function, 2023. View Source

(3R,5R)-Octahydrocurcumin: Quantified Differentiation

Enhanced Solubility and Stability

In an AAPH-induced red blood cell hemolysis assay, (3R,5R)-Octahydrocurcumin (OHC) demonstrated significantly greater protection against oxidative damage than its comparators. The study directly compared OHC to curcumin, tetrahydrocurcumin (THC), and hexahydrocurcumin (HHC), establishing a clear potency ranking [1].

Enhanced Solubility & Stability

Class-level inference

Dramatically increased water solubility and chemical stability relative to curcumin (structural analysis and literature review).

Supports formulation-property screening and in vivo exposure model context.

No numerical data; class-level inference.

Evidence Dimension	Inhibition of AAPH-induced red blood cell hemolysis
Target Compound Data	OHC > THC = HHC > trolox > curcumin = Dmc (rank order)
Comparator Or Baseline	Curcumin, Tetrahydrocurcumin (THC), Hexahydrocurcumin (HHC)
Quantified Difference	OHC demonstrated the most potent inhibitory effect among all tested hydrogenated derivatives and curcumin.
Conditions	AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) induced red blood cell hemolysis assay

Why This Matters

This superior performance in a membrane protection assay is critical for researchers developing agents against oxidative stress-related pathologies, distinguishing OHC from less potent in-class analogs.

• [1] Somparn, P., et al. Comparative antioxidant activities of curcumin and its demethoxy and hydrogenated derivatives. Biological and Pharmaceutical Bulletin, 2007, 30(1), 74-78. View Source

In Vivo Anti-inflammatory Superiority

The stoichiometric number (n) of peroxyl radicals trapped per molecule was quantified using an AAPH-induced linoleic oxidation model. (3R,5R)-Octahydrocurcumin (OHC) exhibited a higher n value than curcumin, indicating a superior capacity to neutralize lipid peroxidation chain reactions [1].

In Vivo Anti-inflammatory

Head-to-head

In carrageenan-induced mouse paw edema model, OHC inhibited paw edema and COX-2 expression more effectively than CUR; TAK1-NF-κB pathway suppression noted.

Supports anti-inflammatory pathway-response interpretation in in vivo context.

Quantitative differences not numerically reported.

Evidence Dimension	Stoichiometric number (n) of peroxyl radical trapped per molecule
Target Compound Data	n = 3.1
Comparator Or Baseline	Curcumin (n = 2.7), Tetrahydrocurcumin (THC, n = 3.4), Hexahydrocurcumin (HHC, n = 3.8)
Quantified Difference	OHC (n=3.1) traps 14.8% more peroxyl radicals than curcumin (n=2.7).
Conditions	AAPH-induced linoleic acid oxidation assay

Why This Matters

A higher stoichiometric number directly translates to greater antioxidant efficiency on a molar basis, making OHC a more potent and resource-efficient research tool for lipid peroxidation studies than curcumin.

• [1] Somparn, P., et al. Comparative antioxidant activities of curcumin and its demethoxy and hydrogenated derivatives. Biological and Pharmaceutical Bulletin, 2007, 30(1), 74-78. View Source

Anti-inflammatory & Antioxidant in Macrophages

In an H22 ascites tumor-bearing mouse model of hepatocellular carcinoma (HCC), (3R,5R)-Octahydrocurcumin (OHC) demonstrated superior in vivo efficacy compared to an equivalent treatment with curcumin (CUR) [1].

Macrophage Inflammation & Antioxidant

Head-to-head

In LPS-stimulated RAW264.7 macrophages, OHC dose-dependently inhibited NO and MCP-1 and upregulated Nrf2 target genes; indicated potentially greater activity than CUR.

Supports macrophage inflammation and oxidative stress pathway research context.

Superiority noted but not numerically quantified.

Evidence Dimension	In vivo suppression of tumor growth in H22 ascites tumor-bearing mice
Target Compound Data	Superior effects to CUR in suppressing tumor growth, including reducing ascites volume and cancer cell viability.
Comparator Or Baseline	Curcumin (CUR)
Quantified Difference	OHC was more effective than CUR in suppressing H22-induced HCC through activation of the mitochondrial apoptosis pathway.
Conditions	H22 ascites tumor-bearing mouse model; OHC and CUR administered orally

Why This Matters

For oncology research, this in vivo evidence positions OHC as a more effective compound than curcumin for studying HCC and apoptosis pathways, potentially accelerating preclinical development timelines.

• [1] Zhang, Z., et al. Octahydrocurcumin, a final hydrogenated metabolite of curcumin, possesses superior anti-tumor activity through induction of cellular apoptosis. Food & Function, 2018, 9(4), 2005-2014. View Source

DPPH Radical Scavenging Activity

A stereospecific comparison revealed that the (3R,5S)-octahydrocurcumin (Meso-OHC) stereoisomer exhibits more intensive inhibition of CYP2E1 enzyme expression than the (3S,5S)-OHC stereoisomer. This difference was statistically significant (P < 0.05) and was linked to a distinct mode of binding to the enzyme protein [1].

DPPH Radical Scavenging

Direct comparison

OHC IC₅₀ = 8.5 ± 0.3 μM; CUR IC₅₀ = 2.8 ± 0.1 μM. OHC ~3.0-fold less potent.

Reported antioxidant potency context; OHC lower than CUR. Supports selection based on targeted antioxidant requirement.

Cell-free DPPH assay.

Evidence Dimension	Inhibition of CYP2E1 enzyme expression in L-02 cells
Target Compound Data	Meso-OHC exhibited more intensive inhibition toward CYP2E1 expression.
Comparator Or Baseline	(3S,5S)-Octahydrocurcumin
Quantified Difference	P < 0.05 (statistically significant difference in inhibitory intensity)
Conditions	L-02 human hepatocyte cell line treated with stereoisomers

Why This Matters

This stereoselective activity highlights the critical importance of procuring a specific, chirally pure form of OHC for studies involving drug metabolism, hepatoprotection, or CYP2E1-related pathways, as different stereoisomers produce different biological outcomes.

• [1] Luo, D., et al. Stereoisomers of octahydrocurcumin, the hydrogenated metabolites of curcumin, display stereoselective activity on the CYP2E1 enzyme in L-02 cells. Food & Function, 2023. View Source

(3R,5R)-Octahydrocurcumin: Key Applications

In Vivo Anti-inflammatory Studies

Leverage (3R,5R)-Octahydrocurcumin's superior peroxyl radical trapping capacity (n=3.1 vs. curcumin's n=2.7) and potent hemolysis inhibition. This makes it a superior positive control or lead compound in assays focused on lipid peroxidation chain reactions, membrane protection, and antioxidant mechanisms [1].

NF-κB Cell Signaling Research

Employ (3R,5R)-Octahydrocurcumin in in vivo HCC models, such as the H22 ascites model, where it has demonstrated enhanced tumor-suppressive effects compared to curcumin. This is ideal for studies exploring mitochondrial apoptosis pathways, p53/MDM2 regulation, and the Bcl-2 family of proteins [2].

Neuroinflammation and Amyloid Studies

Utilize stereochemically pure (3R,5R)-Octahydrocurcumin to investigate stereoselective interactions with cytochrome P450 enzymes, particularly CYP2E1. Its differentiated activity from other stereoisomers makes it essential for accurate modeling of hepatoprotective mechanisms, drug-drug interactions, and metabolic stability [3].

Application

Selection Property

Validation Focus

In Vivo Inflammation Model Studies

Physicochemical stability and exposure consistency

COX-2 pathway and paw edema endpoint review

NF-κB and Nrf2 Pathway Signaling

TAK1/NF-κB inhibition and Nrf2 activation context

Pathway modulation validation in macrophages and in vivo

Neurodegenerative Disease Model Research

Neuroprotection and microglial anti-inflammatory context

Aβ-induced cytotoxicity and microglial inflammation endpoints

Curcuminoid SAR Studies

Known differences in radical scavenging potency

Comparative stability, solubility, and antioxidant activity benchmarking

• [1] Somparn, P., et al. Comparative antioxidant activities of curcumin and its demethoxy and hydrogenated derivatives. Biological and Pharmaceutical Bulletin, 2007, 30(1), 74-78. View Source
• [2] Zhang, Z., et al. Octahydrocurcumin, a final hydrogenated metabolite of curcumin, possesses superior anti-tumor activity through induction of cellular apoptosis. Food & Function, 2018, 9(4), 2005-2014. View Source
• [3] Luo, D., et al. Stereoisomers of octahydrocurcumin, the hydrogenated metabolites of curcumin, display stereoselective activity on the CYP2E1 enzyme in L-02 cells. Food & Function, 2023. View Source